Cas no 88166-21-6 (2-(4-tert-butylcyclohexyl)acetaldehyde, Mixture of diastereomers)

• Product Name: 2-(4-tert-butylcyclohexyl)acetaldehyde, Mixture of diastereomers
• CAS No: 88166-21-6
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• MDL: MFCD24677445
• CID: 642647
• PubChem ID: 21650586
• Update Time: 2024-03-01

2-(4-tert-butylcyclohexyl)acetaldehyde, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetaldehyde, 4-(1,1-dimethylethyl)-
• 2-(4-tert-butylcyclohexyl)acetaldehyde
• (4-tert-Butylcyclohexyl)acetaldehyde
• 2-(4-tert-butylcyclohexyl)acetaldehyde, Mixture of diastereomers

• MDL： MFCD24677445
• Inchi： 1S/C12H22O/c1-12(2,3)11-6-4-10(5-7-11)8-9-13/h9-11H,4-8H2,1-3H3
• InChI Key： HIIVFCPSWQQHEF-UHFFFAOYSA-N
• SMILES： O=CCC1CCC(CC1)C(C)(C)C

Computed Properties

• Exact Mass: 182.167065321g/mol
• Monoisotopic Mass: 182.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 3.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids